5-chloro-1,3-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)pyrazole-4-sulfonamide

• IUPAC Name: 5-chloro-1,3-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C9H11ClN4O3S/c1-5-4-7(12-17-5)13-18(15,16)8-6(2)11-14(3)9(8)10/h4H,1-3H3,(H,12,13)
• InChI Key: IBSHWSXYWJMNLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=C(N(N=C2C)C)Cl
• Molecular Formula: C9H11ClN4O3S
• Molecular Weight: 290.73 g/mol

Description

The compound “5-chloro-1,3-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)pyrazole-4-sulfonamide” is an organic compound that likely contains a pyrazole ring and an oxazole ring, both of which are heterocyclic aromatic rings containing nitrogen atoms. The compound also contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The pyrazole and oxazole rings would contribute to the aromaticity of the compound, and the sulfonamide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like sulfonamide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide-containing compounds are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to avoid prolonged or frequent contact with the compound, and to store it in a sealed container away from oxidizing agents and strong acids or bases.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be studied for its potential uses in medicine, given the known biological activity of sulfonamides, or in materials science, given the interesting properties of heterocyclic compounds.